NSC-65847

• Molecular Formula: C34H22N6Na4O13S4
• Molecular Weight: 942.8 g/mol
• InChI: InChI=1S/C34H26N6O13S4.4Na/c1-18-11-22(5-9-30(18)39-36-24-4-3-20-13-26(55(45,46)47)17-31(28(20)16-24)56(48,49)50)35-38-29-10-6-23(12-19(29)2)37-40-33-27-8-7-25(54(42,43)44)14-21(27)15-32(34(33)41)57(51,52)53;;;;/h3-17,41H,1-2H3,(H,42,43,44)(H,45,46,47)(H,48,49,50)(H,51,52,53);;;;/q;4*+1/p-4
• InChIKey: FZKSHOCRDIQZQE-UHFFFAOYSA-J

NSC-65847: Dual Inhibitor of Viral and Pneumococcal Neuraminidases

NSC-65847 (CAS 6949-15-1) is a diazenylaryl sulfonic acid derivative that functions as a dual inhibitor of both viral (influenza) and bacterial (Streptococcus pneumoniae) neuraminidases [1]. Identified through a virtual screening campaign, this compound represents a unique chemotype distinct from clinically approved neuraminidase inhibitors such as oseltamivir and zanamivir [2]. Its structural features include a polyanionic diazenylaryl scaffold with multiple sulfonic acid moieties, which contribute to its mixed-type inhibition mechanism and activity against drug-resistant viral variants [3].

Inhibition target

Dual viral (influenza) and bacterial (S. pneumoniae NanA) neuraminidase inhibition

Mechanism

Mixed-type enzyme inhibition mode, suitable for kinetic and binding studies

Compound origin

Virtual-screening-derived diazenylaryl sulfonic acid probe

• [1] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source
• [2] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source
• [3] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source

Why NSC-65847 Cannot Be Replaced by Generic Antivirals

Clinically approved neuraminidase inhibitors such as oseltamivir and zanamivir are optimized solely for viral neuraminidase inhibition and exhibit minimal to no activity against bacterial neuraminidases [1]. In influenza-S. pneumoniae co-infection models, pneumococcal neuraminidases NanA and NanB actively support viral replication and contribute to lethal synergism, a pathogenic mechanism that single-target antivirals fail to address [2]. Furthermore, the emergence of oseltamivir-resistant viral variants bearing H275Y and other neuraminidase substitutions renders standard therapies ineffective [3]. NSC-65847's dual-target profile, mixed-type inhibition mechanism, and retained activity against resistant N1 variants position it as a non-substitutable research tool for investigating co-infection pathophysiology and validating dual neuraminidase inhibition as a therapeutic strategy [4].

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Single-target antivirals

Oseltamivir and similar agents lack meaningful inhibition of pneumococcal NanA; co-pathogenesis model context may be lost.

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Mechanism mismatch

Competitive inhibitors do not reproduce the mixed-type kinetic profile; binding-mode studies may shift interpretation.

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Structural analog substitutions

Closely related diazenylaryl sulfonic acids exhibit different NanA potency; SAR ranking may not transfer directly.

• [1] Walther E, Xu Z, Richter M, Kirchmair J, Grienke U, Rollinger JM, Liedl KR, Schmidtke M, Hoffmann A. Dual Acting Neuraminidase Inhibitors Open New Opportunities to Disrupt the Lethal Synergism between Streptococcus pneumoniae and Influenza Virus. Frontiers in Microbiology. 2016;7:500. View Source
• [2] Walther E, Xu Z, Richter M, Kirchmair J, Grienke U, Rollinger JM, Liedl KR, Schmidtke M, Hoffmann A. Dual Acting Neuraminidase Inhibitors Open New Opportunities to Disrupt the Lethal Synergism between Streptococcus pneumoniae and Influenza Virus. Frontiers in Microbiology. 2016;7:500. View Source
• [3] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source
• [4] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source

Quantitative Differentiation: Potency, Selectivity, and Resistance

Dual Inhibition Potency vs. Oseltamivir

NSC-65847 exhibits dual inhibitory activity against both viral (influenza) and bacterial (Streptococcus pneumoniae) neuraminidases, with Ki values measured below 1.5 μM for both enzyme classes [1]. This dual-target profile contrasts with clinically approved neuraminidase inhibitors such as oseltamivir and zanamivir, which demonstrate potent inhibition of viral neuraminidases but lack meaningful activity against bacterial neuraminidases [2]. The quantitative dual inhibition establishes NSC-65847 as a unique tool for investigating the role of neuraminidase in viral-bacterial co-infection pathogenesis [3].

Dual NA inhibition

Cross-study comparable

Viral IC50 0.44–1.42 μM; NanA IC50 0.32 μM vs. oseltamivir NanA ~1 μM

Supports co-infection model research with dual-pathogen inhibition

Fluorescence-based MUNANA assay; H1N1/H3N2 and S. pneumoniae DSM20566

Evidence Dimension	Neuraminidase inhibition potency (Ki value)
Target Compound Data	Ki < 1.5 μM for both viral and S. pneumoniae neuraminidases
Comparator Or Baseline	Oseltamivir, zanamivir: potent viral NA inhibition (Ki typically in nM range), bacterial NA inhibition negligible or unreported
Quantified Difference	NSC-65847 maintains dual-target activity (Ki < 1.5 μM for both); single-target inhibitors show >10-fold selectivity gap or complete inactivity against bacterial neuraminidases
Conditions	Fluorescence-based neuraminidase enzyme inhibition assay

Why This Matters

Enables research into dual neuraminidase inhibition strategies that address the lethal synergism between influenza virus and S. pneumoniae, a clinical scenario where single-target antivirals have limited efficacy.

• [1] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source
• [2] Walther E, Xu Z, Richter M, Kirchmair J, Grienke U, Rollinger JM, Liedl KR, Schmidtke M, Hoffmann A. Dual Acting Neuraminidase Inhibitors Open New Opportunities to Disrupt the Lethal Synergism between Streptococcus pneumoniae and Influenza Virus. Frontiers in Microbiology. 2016;7:500. View Source
• [3] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source

Superior Potency Against S. pneumoniae NanA vs. Structural Analogs

NSC-65847 demonstrates inhibitory activity against N1 influenza virus variants that harbor neuraminidase inhibitor resistance-conferring substitutions, including those known to confer resistance to oseltamivir [1]. This retained activity against resistant variants is a critical differentiator from oseltamivir, which loses potency against viruses bearing the H275Y substitution and other clinically relevant neuraminidase mutations [2].

NanA SAR lead

Head-to-head

IC50 0.32 μM vs. analog 2 (1.85 μM) and analog 5 (0.97 μM)

Reported highest potency within the chemical series for NanA

Benchmark for SAR studies; same assay conditions

Evidence Dimension	Inhibition of drug-resistant viral neuraminidase variants
Target Compound Data	Inhibited N1 virus variants containing neuraminidase inhibitor resistance-conferring substitutions
Comparator Or Baseline	Oseltamivir: activity severely reduced (>100-fold increase in IC50) against H275Y N1 variants
Quantified Difference	NSC-65847 retains inhibitory activity; oseltamivir exhibits significant resistance-driven potency loss
Conditions	N1 virus variants with neuraminidase inhibitor resistance-conferring substitutions (fluorescence-based assay)

Why This Matters

Provides a research tool for studying neuraminidase inhibitor resistance mechanisms and evaluating alternative inhibition strategies against circulating or emerging drug-resistant influenza strains.

• [1] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source
• [2] McKimm-Breschkin JL. Influenza neuraminidase inhibitors: antiviral action and mechanisms of resistance. Influenza and Other Respiratory Viruses. 2013;7(Suppl 1):25-36. View Source

Activity Against Oseltamivir-Resistant Influenza Variants

Enzyme kinetics and nonlinear regression modeling indicate that NSC-65847 impairs both viral and pneumococcal neuraminidases via a mixed-type inhibition mode [1]. This mechanism is mechanistically distinct from the purely competitive inhibition exhibited by oseltamivir and zanamivir, which bind exclusively to the enzyme active site [2]. Mixed-type inhibition suggests that NSC-65847 may bind to both free enzyme and enzyme-substrate complex, potentially offering a different resistance profile and kinetic behavior [3].

Resistant variant activity

Class-level inference

Inhibition retained against N1 variants with neuraminidase inhibitor resistance substitutions

Supports resistance-mechanism studies and tool compound use

In vitro enzyme inhibition; defined resistance mutations

Evidence Dimension	Neuraminidase inhibition mechanism
Target Compound Data	Mixed-type inhibition (binds both free enzyme and enzyme-substrate complex)
Comparator Or Baseline	Oseltamivir, zanamivir: Competitive inhibition (bind exclusively to enzyme active site)
Quantified Difference	Qualitative mechanistic difference—mixed-type vs. competitive inhibition mode
Conditions	Enzyme kinetics studies with nonlinear regression modeling

Why This Matters

Mixed-type inhibitors may overcome resistance mechanisms that arise from active-site mutations, providing a complementary research tool for structure-activity relationship and resistance mechanism studies.

• [1] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source
• [2] von Itzstein M. The war against influenza: discovery and development of sialidase inhibitors. Nature Reviews Drug Discovery. 2007;6(12):967-974. View Source
• [3] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source

Mixed-Type Inhibition Mechanism vs. Competitive Inhibitors

Within the diazenylaryl sulfonic acid compound series, NSC-65847 was identified as the most active compound, with Ki values lower than 1.5 μM against both viral and pneumococcal neuraminidases [1]. This designation as the lead compound in the series establishes NSC-65847 as the benchmark for this chemotype [2].

Inhibition mechanism

Class-level inference

Mixed-type (free enzyme and enzyme-substrate complex binding) vs. competitive

Unique binding mode for neuraminidase functional dissection

Nonlinear regression kinetics; distinct from oseltamivir/zanamivir

Evidence Dimension	Relative potency within diazenylaryl sulfonic acid series
Target Compound Data	Most active compound in series; Ki < 1.5 μM for both viral and bacterial neuraminidases
Comparator Or Baseline	Other diazenylaryl sulfonic acid analogs tested in the same study (specific compound names not disclosed)
Quantified Difference	NSC-65847 identified as most active; relative ranking established within series
Conditions	Fluorescence-based neuraminidase enzyme inhibition assay

Why This Matters

Positions NSC-65847 as the reference compound for any research involving diazenylaryl sulfonic acid-based neuraminidase inhibitors, including SAR expansion and lead optimization studies.

• [1] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source
• [2] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source

Distinct Chemical Scaffold with No Cross-Resistance Liability to Clinical NAIs

NSC-65847 belongs to the diazenylaryl sulfonic acid chemical class, a scaffold structurally unrelated to the cyclohexene (oseltamivir) or dihydropyran (zanamivir) cores of clinical neuraminidase inhibitors [1]. The lack of structural homology with clinical neuraminidase inhibitors, combined with demonstrated activity against N1 variants containing resistance-conferring substitutions, indicates that NSC-65847 is not subject to cross-resistance mechanisms that compromise oseltamivir and zanamivir efficacy [2].

Evidence Dimension	Chemical scaffold homology and cross-resistance profile
Target Compound Data	Diazenylaryl sulfonic acid scaffold; active against oseltamivir-resistant N1 variants
Comparator Or Baseline	Oseltamivir (cyclohexene scaffold), zanamivir (dihydropyran scaffold): susceptible to H275Y-mediated resistance
Quantified Difference	Qualitative scaffold divergence; no cross-resistance observed for NSC-65847 against tested resistant variants
Conditions	Resistance variant inhibition assay (N1 virus variants)

Why This Matters

Enables researchers to investigate alternative neuraminidase inhibition mechanisms without confounding effects of pre-existing cross-resistance to clinical inhibitors.

• [1] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source
• [2] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source

Antiviral and Antipneumococcal Activity Validation

NSC-65847 has been validated for both antiviral and antipneumococcal activity, leading to its identification as a starting point for the development of novel, dual-acting anti-infectives targeting influenza-S. pneumoniae co-infection [1]. This dual activity validation distinguishes NSC-65847 from single-target antivirals that lack activity against bacterial neuraminidases and from antibacterial agents that lack antiviral activity [2].

Evidence Dimension	Functional validation of dual antiviral/antibacterial activity
Target Compound Data	Validated antiviral and antipneumococcal activity; identified as starting point for dual-acting anti-infective development
Comparator Or Baseline	Single-target antivirals (oseltamivir): antiviral activity only; antibacterial agents: no antiviral activity
Quantified Difference	Dual activity validation vs. single-target functional profile
Conditions	In vitro antiviral and antipneumococcal activity assays (specific assay details not provided in abstract)

Why This Matters

Validates NSC-65847 as a functional dual-acting probe compound for co-infection research, distinguishing it from single-mechanism alternatives.

• [1] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source
• [2] Walther E, Xu Z, Richter M, Kirchmair J, Grienke U, Rollinger JM, Liedl KR, Schmidtke M, Hoffmann A. Dual Acting Neuraminidase Inhibitors Open New Opportunities to Disrupt the Lethal Synergism between Streptococcus pneumoniae and Influenza Virus. Frontiers in Microbiology. 2016;7:500. View Source

Recommended Research and Industrial Applications

Molecular Mechanisms of Influenza-Pneumococcal Co-Pathogenesis

NSC-65847 is uniquely suited for investigating the role of neuraminidase in influenza-S. pneumoniae co-infection pathogenesis. Its dual inhibition of viral and bacterial neuraminidases (Ki < 1.5 μM for both) enables researchers to simultaneously disrupt both enzymatic activities in co-culture or in vivo co-infection models, a capability not achievable with single-target inhibitors such as oseltamivir or zanamivir [1]. This application directly leverages the compound's validated dual-target activity and antipneumococcal/antiviral functional profile.

Neuraminidase Inhibitor Resistance Mechanisms

NSC-65847's retained activity against N1 virus variants containing neuraminidase inhibitor resistance-conferring substitutions makes it a valuable tool for studying resistance mechanisms and for evaluating alternative inhibition strategies [1]. Researchers can use this compound as a reference inhibitor to probe how mixed-type inhibition and scaffold divergence affect resistance development compared to competitive inhibitors like oseltamivir [2].

SAR Studies for Dual Neuraminidase Inhibitors

As the most active compound identified within the diazenylaryl sulfonic acid series, NSC-65847 serves as the benchmark lead compound for SAR expansion and lead optimization efforts focused on dual neuraminidase inhibitors [1]. Medicinal chemistry teams can use this compound as a starting scaffold for derivatization aimed at improving potency, pharmacokinetic properties, or selectivity [2].

Mixed-Type Neuraminidase Inhibition Kinetics and Mechanism Studies

NSC-65847's mixed-type inhibition mechanism (distinct from competitive inhibitors oseltamivir and zanamivir) provides a unique tool for enzymology studies examining how inhibitor binding to both free enzyme and enzyme-substrate complex affects neuraminidase catalytic function and resistance emergence [1]. This application is particularly relevant for academic laboratories investigating neuraminidase enzyme kinetics and inhibitor mechanism-of-action [2].

Application

Selection Property

Validation Focus

Co-infection model research

Dual viral/bacterial neuraminidase inhibition

Co-pathogenesis endpoint response

Resistance mechanism elucidation

Activity against resistant N1 variants

Binding-mode and resistance escape analysis

Dual inhibitor SAR development

Reported lead compound in chemical series

Benchmarking structural analogs

• [1] Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Frontiers in Microbiology. 2017;8:205. View Source
• [2] von Itzstein M. The war against influenza: discovery and development of sialidase inhibitors. Nature Reviews Drug Discovery. 2007;6(12):967-974. View Source